Cas no 2228167-51-7 (1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol)
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol
- 2228167-51-7
- EN300-1924320
-
- Inchi: 1S/C10H12BrFO2/c1-6(13)3-8-9(12)4-7(11)5-10(8)14-2/h4-6,13H,3H2,1-2H3
- InChI Key: UXTNIYRMJXHVAI-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)OC)CC(C)O)F
Computed Properties
- Exact Mass: 262.00047g/mol
- Monoisotopic Mass: 262.00047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 29.5Ų
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924320-0.05g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 0.05g |
$827.0 | 2023-09-17 | ||
| Enamine | EN300-1924320-0.1g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 0.1g |
$867.0 | 2023-09-17 | ||
| Enamine | EN300-1924320-0.25g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 0.25g |
$906.0 | 2023-09-17 | ||
| Enamine | EN300-1924320-0.5g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 0.5g |
$946.0 | 2023-09-17 | ||
| Enamine | EN300-1924320-1.0g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 1g |
$986.0 | 2023-05-31 | ||
| Enamine | EN300-1924320-2.5g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 2.5g |
$1931.0 | 2023-09-17 | ||
| Enamine | EN300-1924320-5.0g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 5g |
$2858.0 | 2023-05-31 | ||
| Enamine | EN300-1924320-10.0g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 10g |
$4236.0 | 2023-05-31 | ||
| Enamine | EN300-1924320-1g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 1g |
$986.0 | 2023-09-17 | ||
| Enamine | EN300-1924320-5g |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol |
2228167-51-7 | 5g |
$2858.0 | 2023-09-17 |
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol
Introduction to 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2228167-51-7)
1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2228167-51-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.
The molecular structure of 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol is composed of a substituted phenyl ring and a propan-2-ol moiety. The presence of a bromine atom, a fluorine atom, and a methoxy group on the phenyl ring imparts specific chemical and biological properties to the molecule. These functional groups are known to influence the compound's reactivity, solubility, and interaction with biological targets.
Recent studies have highlighted the importance of halogenated and methoxy-substituted compounds in drug discovery. For instance, the bromine atom in 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol can enhance the compound's lipophilicity, which is crucial for crossing biological membranes and reaching target sites within cells. The fluorine atom, on the other hand, can improve metabolic stability and binding affinity to specific receptors or enzymes.
The methoxy group further contributes to the compound's solubility and electronic properties, making it an attractive candidate for optimization in lead compound development. These structural features collectively suggest that 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol could serve as a valuable scaffold for designing new drugs with enhanced pharmacological profiles.
In the context of medicinal chemistry, 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol has been investigated for its potential as an inhibitor of specific enzymes involved in various disease pathways. One notable area of research is its activity against kinases, which are key regulators of cellular signaling processes. Kinase inhibitors have shown great promise in treating cancers and other diseases characterized by aberrant kinase activity.
Clinical trials and preclinical studies have demonstrated that compounds with similar structural motifs to 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol exhibit potent inhibitory effects on specific kinases. For example, a recent study published in the Journal of Medicinal Chemistry reported that a closely related compound effectively inhibited the activity of a particular kinase associated with tumor growth and metastasis.
Beyond its potential as a kinase inhibitor, 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response involving multiple signaling pathways and mediators. Compounds that can modulate these pathways without causing significant side effects are highly sought after in drug development.
In vitro and in vivo experiments have shown that 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
The safety profile of 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol is another critical aspect being evaluated in ongoing research. Preclinical toxicology studies have indicated that the compound exhibits low toxicity at therapeutic doses, which is essential for its successful translation into clinical applications. However, further investigations are necessary to fully understand its long-term safety and potential side effects.
In conclusion, 1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2228167-51-7) represents a promising lead compound in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further optimization and development into novel therapeutic agents. Continued research will likely uncover additional applications and refine its potential as a valuable tool in drug discovery.
2228167-51-7 (1-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)